Cas no 1153970-85-4 ((2,4-Difluoro-benzenesulfonyl)-acetonitrile)
(2,4-Difluoro-benzenesulfonyl)-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (2,4-Difluoro-benzenesulfonyl)-acetonitrile
- Acetonitrile, 2-[(2,4-difluorophenyl)sulfonyl]-
-
- Inchi: 1S/C8H5F2NO2S/c9-6-1-2-8(7(10)5-6)14(12,13)4-3-11/h1-2,5H,4H2
- InChI Key: HQEVHJPBWRKDAA-UHFFFAOYSA-N
- SMILES: C(#N)CS(C1=CC=C(F)C=C1F)(=O)=O
Computed Properties
- Exact Mass: 217.00090590g/mol
- Monoisotopic Mass: 217.00090590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.3Ų
(2,4-Difluoro-benzenesulfonyl)-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395856-1g |
2-((2,4-Difluorophenyl)sulfonyl)acetonitrile |
1153970-85-4 | 95+% | 1g |
¥3133.00 | 2024-08-09 | |
| Key Organics Ltd | BS-4238-1MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | BS-4238-5MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | BS-4238-10MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | BS-4238-20MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 20mg |
£76.00 | 2023-03-01 | |
| Key Organics Ltd | BS-4238-50MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | BS-4238-100MG |
[(2,4-difluorophenyl)sulfonyl]acetonitrile |
1153970-85-4 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD342025-1g |
2-((2,4-Difluorophenyl)sulfonyl)acetonitrile |
1153970-85-4 | 95+% | 1g |
¥2611.0 | 2023-03-01 | |
| Ambeed | A372202-1g |
2-((2,4-Difluorophenyl)sulfonyl)acetonitrile |
1153970-85-4 | 95+% | 1g |
$380.0 | 2024-04-26 | |
| Crysdot LLC | CD12177945-1g |
2-((2,4-Difluorophenyl)sulfonyl)acetonitrile |
1153970-85-4 | 95+% | 1g |
$376 | 2024-07-23 |
(2,4-Difluoro-benzenesulfonyl)-acetonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (2,4-Difluoro-benzenesulfonyl)-acetonitrile
Introduction to (2,4-Difluoro-benzenesulfonyl)-acetonitrile (CAS No. 1153970-85-4)
(2,4-Difluoro-benzenesulfonyl)-acetonitrile, with the CAS number 1153970-85-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonyl derivatives, featuring a benzene ring substituted with fluorine atoms at the 2 and 4 positions, coupled with an acetonitrile group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents and functional materials.
The fluorine substitution on the benzene ring is a critical feature that imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to influence the reactivity, metabolic stability, and binding affinity of pharmaceutical compounds. In particular, the presence of fluorine at the 2 and 4 positions enhances the lipophilicity and metabolic resistance of the sulfonyl group, making it an attractive moiety for drug design. This characteristic has been leveraged in the development of novel therapeutic agents targeting various diseases.
The acetonitrile moiety in (2,4-Difluoro-benzenesulfonyl)-acetonitrile serves as a versatile handle for further chemical modifications. Acetonitrile is a common solvent and reagent in organic synthesis, known for its ability to participate in nucleophilic addition reactions and serve as a precursor for more complex functional groups. The combination of the sulfonyl group and the acetonitrile moiety provides a robust platform for constructing intricate molecular architectures.
In recent years, there has been growing interest in exploring the applications of fluorinated sulfonyl derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated that sulfonyl-containing molecules can act as potent inhibitors of enzymes involved in cancer cell proliferation and survival. The fluorine atoms in these compounds enhance their binding affinity to target enzymes, leading to improved pharmacological efficacy.
One notable area of research involving (2,4-Difluoro-benzenesulfonyl)-acetonitrile is its use as a building block for designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By incorporating the sulfonyl group into kinase inhibitors, researchers can achieve high selectivity and potency. The fluoro-substituted sulfonyl moiety has been shown to improve both oral bioavailability and metabolic stability, key factors for successful drug development.
Another emerging application of this compound is in the field of materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable candidates for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both fluorine atoms and an acetonitrile group allows for fine-tuning of the molecule's electronic characteristics, enabling its use as an electron-transport material or hole-blocking layer.
The synthesis of (2,4-Difluoro-benzenesulfonyl)-acetonitrile typically involves multi-step organic transformations starting from commercially available precursors. The introduction of fluorine atoms into the benzene ring is often achieved through halogen exchange reactions or direct fluorination methods. Subsequent functionalization with the sulfonyl group followed by conversion to acetonitrile completes the synthesis. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity.
In conclusion, (2,4-Difluoro-benzenesulfonyl)-acetonitrile is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules and advanced functional materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical innovation.
1153970-85-4 ((2,4-Difluoro-benzenesulfonyl)-acetonitrile) Related Products
- 688763-15-7(2,4-Difluorophenylsulfonylethanol)
- 7605-28-9(Benzenesulfonylacetonitrile)
- 652170-37-1(Benzene, 1-fluoro-2-[(1-methylethyl)sulfonyl]-)
- 652170-25-7(1-(ethanesulfonyl)-2-fluorobenzene)
- 890091-73-3(3-(4-fluorobenzenesulfonyl)propanenitrile)
- 845617-59-6(1,2-Difluoro-4-(ethylsulfonyl)benzene)
- 61081-29-6(Acetonitrile, [(3-fluorophenyl)sulfonyl]-)
- 32083-66-2((4-fluorophenyl)sulfonylacetonitrile)
- 2924-67-6(1-(ethanesulfonyl)-4-fluorobenzene)
- 59849-52-4((2-fluorophenyl)sulfonylacetonitrile)